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Compound of Interest
Compound Name: Virapinib

Cat. No.: B15567088

{ Get Quote

An In-depth Examination of a Novel Macropinocytosis Inhibitor with Broad-Spectrum Antiviral

Activity

This technical guide provides a comprehensive overview of Virapinib, a novel antiviral

compound that functions by inhibiting macropinocytosis. This document is intended for

researchers, scientists, and professionals in the field of drug development who are interested in

the therapeutic potential and mechanism of action of Virapinib.

Chemical and Supplier Information

Virapinib is a recently identified small molecule with potent antiviral properties.[1][2]

Identifier Value
N-(4-(4-(2-amino-7,8-dihydro-6H-pyrimidol[5,4-

IUPAC Name b]thiazin-5-yl)phenyl)cyclohexyl)-4-(4-
methylpiperazin-1-yl)benzamide

CAS Number 1794091-10-3[3]

Molecular Formula

C26H36N60

Initial Developer

Karolinska Institutet

Known Suppliers

Probechem, InvivoChem

Mechanism of Action
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Virapinib exerts its antiviral effect by specifically inhibiting macropinocytosis, a form of
endocytosis that involves the non-specific uptake of large amounts of extracellular fluid and
solutes. This process is hijacked by several viruses as a means of entry into host cells. By
blocking this pathway, Virapinib effectively prevents viral entry and subsequent replication.

The precise molecular target and signaling pathway through which Virapinib inhibits
macropinocytosis are still under investigation. However, transcriptomic analyses suggest that
the compound induces only subtle changes in gene expression, with some of the affected
genes being involved in the early steps of the cholesterol biosynthesis pathway. This has led to
the hypothesis that Virapinib may interfere with signaling events crucial for the initiation of
macropinocytosis, such as membrane ruffling and invagination. It has been demonstrated that
Virapinib does not affect single-particle viral entry, cell membrane integrity, or the function of
intracellular organelles.

Visualizing the Proposed Mechanism

The following diagram illustrates the proposed mechanism of action for Virapinib, highlighting
its role in the inhibition of viral entry via macropinocytosis.
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Caption: Proposed mechanism of Virapinib in inhibiting viral entry.

Antiviral Activity

Virapinib has demonstrated broad-spectrum antiviral activity against a range of enveloped and
non-enveloped viruses. Its efficacy has been confirmed in various in vitro models, including
different cell lines and a liver spheroid model.

Dose-Dependent Inhibition of SARS-CoV-2

Studies have shown that Virapinib inhibits infection by the ancestral strain of SARS-CoV-2 and
its variants of concern, including Alpha, Delta, and Omicron, in a dose-dependent manner.
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Cell Line Virus Effect of Virapinib
Dose-dependent inhibition of
Vero E6 SARS-CoV-2 (ancestral) ) ]
infection
Dose-dependent inhibition of
A549ACE?2 SARS-CoV-2 (ancestral) ) )
infection
SARS-CoV-2 Variants (Alpha, - ] o
Vero E6 ] Anti-infective activity observed
Delta, Omicron)
SARS-CoV-2 Variants (Alpha, . ) o
A549ACE2 Anti-infective activity observed

Delta, Omicron)

Liver Spheroids

SARS-CoV-2

Efficiently reduced infectivity

Broad-Spectrum Antiviral Profile

Beyond coronaviruses, Virapinib has shown efficacy against other viruses that utilize

macropinocytosis for entry.

Virus Family Effect of Virapinib

Monkeypox virus (mpox) Poxviridae Inhibits infection

Tick-borne encephalitis virus o L )
Flaviviridae Inhibits infection

(TBEV)

Ebolavirus (pseudotyped) Filoviridae Inhibits infection

Notably, Virapinib did not show significant activity against Andes virus and had only a minor

effect on adenoviral infection. Interestingly, it was observed to increase the infection rate of

Dengue virus, suggesting that blocking macropinocytosis might enhance other viral entry

routes for certain pathogens.

Experimental Protocols

The following are summaries of key experimental protocols used to characterize the activity of

Virapinib.
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Cell-Based SARS-CoV-2 Infection Assay

This protocol is used to determine the dose-response of Virapinib against SARS-CoV-2
infection in cell culture.
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Seed Vero E6 or A549ACE2 cells

Pre-treat cells with varying concentrations of Virapinib for 6 hours

Infect cells with SARS-CoV-2 for 1 hour

:

Wash cells to remove virus

:

Incubate for 24 hours

:

Fix and stain cells for SARS-CoV-2 N protein

Quantify infection rate using High-Throughput Microscopy (HTM)
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Culture A549 cells

Treat cells with Virapinib

Incubate with high-molecular-weight fluorescent dextran

!

Wash cells to remove extracellular dextran

}

Image cells using fluorescence microscopy

Quantify intracellular dextran fluorescence

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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